An efficient didehydroxylation method for the biomass-derived polyols glycerol and erythritol. Mechanistic studies of a formic acid-mediated deoxygenation†

Chemical Communications Pub Date: 2009-05-13 DOI: 10.1039/B907746D

Abstract

An efficient 1,2-deoxygenation method, involving an unexpected mechanism, was found for simple diols and for biomass-derived polyols (glycerol and erythritol) that results in the conversion of the 1,2-dihydroxy group to a carbon窶田arbon double bond.

Graphical abstract: An efficient didehydroxylation method for the biomass-derived polyols glycerol and erythritol. Mechanistic studies of a formic acid-mediated deoxygenation
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